Cas no 1805401-62-0 (4-Aminomethyl-3-cyano-2-(difluoromethyl)benzoic acid)

• Product Name: 4-Aminomethyl-3-cyano-2-(difluoromethyl)benzoic acid
• CAS No: 1805401-62-0
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4946768
• Update Time: 2025-06-08

4-Aminomethyl-3-cyano-2-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-3-cyano-2-(difluoromethyl)benzoic acid

• Inchi： 1S/C10H8F2N2O2/c11-9(12)8-6(10(15)16)2-1-5(3-13)7(8)4-14/h1-2,9H,3,13H2,(H,15,16)
• InChI Key： XNONDWQSINZMQA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC=C(CN)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: -1.6
• Topological Polar Surface Area: 87.1

Additional information on 4-Aminomethyl-3-cyano-2-(difluoromethyl)benzoic acid

Comprehensive Overview of 4-Aminomethyl-3-cyano-2-(difluoromethyl)benzoic acid (CAS No. 1805401-62-0)

4-Aminomethyl-3-cyano-2-(difluoromethyl)benzoic acid (CAS No. 1805401-62-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, plays a pivotal role in the development of novel bioactive molecules. Its structural features make it a valuable intermediate for synthesizing compounds with potential applications in drug discovery and crop protection.

The growing interest in fluorinated compounds and their biological activities has positioned 4-Aminomethyl-3-cyano-2-(difluoromethyl)benzoic acid as a subject of extensive study. Researchers are particularly intrigued by its potential to enhance the metabolic stability and bioavailability of therapeutic agents. The incorporation of difluoromethyl groups, for instance, is known to improve lipophilicity and resistance to oxidative degradation, making this compound a hotspot in medicinal chemistry.

In the context of agrochemical innovation, 4-Aminomethyl-3-cyano-2-(difluoromethyl)benzoic acid is explored for its role in designing next-generation pesticides. The cyano group, in particular, is a common motif in herbicides and insecticides, contributing to their efficacy and selectivity. This aligns with the increasing demand for sustainable farming solutions and eco-friendly pest control, topics that dominate current agricultural discourse.

From a synthetic chemistry perspective, the compound's benzoic acid backbone offers versatility in derivatization. Its aminomethyl group serves as a handle for further functionalization, enabling the creation of diverse molecular architectures. This adaptability is crucial for addressing challenges in structure-activity relationship (SAR) studies, a key focus area for researchers optimizing drug candidates.

The pharmaceutical industry's shift toward targeted therapies and precision medicine has further amplified the relevance of 4-Aminomethyl-3-cyano-2-(difluoromethyl)benzoic acid. Its potential applications in kinase inhibitors and GPCR modulators are under investigation, with preliminary studies suggesting promising interactions with biological targets. This aligns with the broader trend of exploring small-molecule therapeutics for treating complex diseases.

Environmental considerations also play a role in the compound's appeal. The difluoromethyl moiety, while enhancing bioactivity, is being studied for its environmental persistence and degradation pathways. This reflects the industry's growing emphasis on green chemistry principles and the development of biodegradable agrochemicals.

In summary, 4-Aminomethyl-3-cyano-2-(difluoromethyl)benzoic acid (CAS No. 1805401-62-0) represents a multifaceted compound with significant potential across multiple scientific domains. Its structural uniqueness, combined with the rising demand for innovative therapeutic and agrochemical solutions, ensures its continued relevance in cutting-edge research. As the scientific community delves deeper into its properties and applications, this compound is poised to contribute to advancements in drug development, sustainable agriculture, and beyond.